Cas no 1806309-18-1 (Methyl 5-cyano-4-iodo-2-nitrobenzoate)

Methyl 5-cyano-4-iodo-2-nitrobenzoate is a versatile aromatic ester featuring a cyano group, an iodine substituent, and a nitro functionality, making it a valuable intermediate in organic synthesis. The presence of both electron-withdrawing (nitro, cyano) and halogen (iodo) groups enhances its reactivity in cross-coupling reactions, such as Suzuki or Sonogashira couplings, facilitating the construction of complex molecular frameworks. The ester group offers further derivatization potential via hydrolysis or transesterification. Its well-defined structure and high purity make it suitable for pharmaceutical and agrochemical research, particularly in the development of heterocyclic compounds. The iodine moiety also allows for radio-labeling applications in medicinal chemistry.
Methyl 5-cyano-4-iodo-2-nitrobenzoate structure
1806309-18-1 structure
Product Name:Methyl 5-cyano-4-iodo-2-nitrobenzoate
CAS No:1806309-18-1
MF:C9H5IN2O4
MW:332.051474332809
CID:4951865
Update Time:2025-10-29

Methyl 5-cyano-4-iodo-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-cyano-4-iodo-2-nitrobenzoate
    • Inchi: 1S/C9H5IN2O4/c1-16-9(13)6-2-5(4-11)7(10)3-8(6)12(14)15/h2-3H,1H3
    • InChI Key: SKVYRDUGZLKYNQ-UHFFFAOYSA-N
    • SMILES: IC1C(C#N)=CC(C(=O)OC)=C(C=1)[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 345
  • XLogP3: 2
  • Topological Polar Surface Area: 95.9

Methyl 5-cyano-4-iodo-2-nitrobenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015012578-250mg
Methyl 5-cyano-4-iodo-2-nitrobenzoate
1806309-18-1 97%
250mg
480.00 USD 2021-06-21
Alichem
A015012578-500mg
Methyl 5-cyano-4-iodo-2-nitrobenzoate
1806309-18-1 97%
500mg
823.15 USD 2021-06-21
Alichem
A015012578-1g
Methyl 5-cyano-4-iodo-2-nitrobenzoate
1806309-18-1 97%
1g
1,475.10 USD 2021-06-21

Additional information on Methyl 5-cyano-4-iodo-2-nitrobenzoate

Methyl 5-cyano-4-iodo-2-nitrobenzoate (CAS No. 1806309-18-1): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 5-cyano-4-iodo-2-nitrobenzoate (CAS No. 1806309-18-1) is a highly versatile and significant intermediate in the realm of organic synthesis, particularly within the pharmaceutical industry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its role in the development of novel therapeutic agents. The presence of both cyano and nitro functional groups, along with an iodine substituent, makes it a valuable building block for further chemical modifications, enabling the synthesis of a wide array of pharmacologically active molecules.

The< strong>5-cyano group introduces a polar and electron-withdrawing nature to the molecule, which can influence its reactivity and interactions with biological targets. This feature is particularly useful in medicinal chemistry, where precise control over electronic properties is often essential for achieving desired pharmacokinetic profiles. Additionally, the< strong>4-iodo moiety serves as an excellent handle for cross-coupling reactions, such as Suzuki or Stille couplings, which are fundamental in constructing complex molecular architectures. These reactions are widely employed in the synthesis of biaryl compounds, which are prevalent in many drugs on the market today.

The< strong>2-nitrobenzoate component of Methyl 5-cyano-4-iodo-2-nitrobenzoate contributes to the molecule's overall functionality and reactivity. Nitro groups are known for their ability to participate in various chemical transformations, including reduction to amines or diazotization followed by coupling reactions. These transformations are crucial in the synthesis of heterocyclic compounds, which form the backbone of numerous therapeutic agents. The benzoate ester group also provides an additional site for functionalization, allowing for further derivatization to tailor the compound's properties for specific applications.

In recent years, Methyl 5-cyano-4-iodo-2-nitrobenzoate has been utilized in several cutting-edge research projects aimed at developing innovative treatments for various diseases. For instance, its incorporation into kinase inhibitors has shown promise in preclinical studies due to its ability to modulate protein-protein interactions effectively. The compound's structural features have also been leveraged in the design of small molecules that target bacterial resistance mechanisms, addressing a critical challenge in modern medicine.

One notable application involves the use of Methyl 5-cyano-4-iodo-2-nitrobenzoate as a precursor in the synthesis of antiviral agents. The unique combination of functional groups allows for the construction of molecules that can interfere with viral replication cycles. Specifically, derivatives of this compound have been investigated for their potential to inhibit enzymes essential for viral polymerization and assembly. Such research underscores the importance of this intermediate in addressing emerging infectious diseases.

The pharmaceutical industry continues to explore new synthetic pathways to maximize the utility of Methyl 5-cyano-4-iodo-2-nitrobenzoate. Advances in catalytic methods have enabled more efficient and sustainable production processes, reducing waste and improving yields. These innovations align with global efforts to promote green chemistry principles, ensuring that the synthesis of active pharmaceutical ingredients remains environmentally responsible.

Furthermore, computational modeling and high-throughput screening techniques have been instrumental in identifying novel derivatives of Methyl 5-cyano-4-iodo-2-nitrobenzoate with enhanced biological activity. By integrating these technologies with traditional synthetic approaches, researchers can accelerate the discovery pipeline and bring new therapies to patients more rapidly. The compound's versatility makes it an indispensable tool in this multidisciplinary field.

The future prospects for Methyl 5-cyano-4-iodo-2-nitrobenzoate are bright, with ongoing studies exploring its potential in areas such as oncology and neurology. Its structural adaptability allows for the creation of molecules that can selectively target disease-specific pathways without compromising overall health. As research progresses, it is anticipated that this intermediate will continue to play a pivotal role in shaping the next generation of pharmaceuticals.

In conclusion, Methyl 5-cyano-4-iodo-2-nitrobenzoate (CAS No. 1806309-18-1) represents a cornerstone in modern drug discovery and development. Its unique structural attributes and broad applicability make it an invaluable asset for chemists and pharmacologists alike. As scientific understanding evolves and new methodologies emerge, this compound will undoubtedly remain at the forefront of innovation in medicinal chemistry.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.